N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide
• InChI: InChI=1S/C16H15N3O7/c1-9-13(18(21)22)6-10(7-14(9)19(23)24)16(20)17-12-8-11(25-2)4-5-15(12)26-3/h4-8H,1-3H3,(H,17,20)
• InChI Key: PVVGNVAKDZDKRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])C(=O)NC2=C(C=CC(=C2)OC)OC)[N+](=O)[O-]
• Molecular Formula: C16H15N3O7
• Molecular Weight: 361.31 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide, also known as DMMDA-2, is a chemical compound that belongs to the class of phenethylamines. It was first synthesized by Alexander Shulgin in 1970 and has been used in scientific research since then. DMMDA-2 is a potent psychedelic compound that has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide is not fully understood. However, it is believed to act as a partial agonist of the 5-HT2A receptor, which is responsible for mediating the effects of serotonin in the brain. N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide may also interact with other receptors in the brain, such as the dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide has been found to have various biochemical and physiological effects. It has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain. N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide has also been found to increase heart rate and blood pressure, as well as cause dilation of the pupils.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide has several advantages for use in lab experiments. It is a potent psychedelic compound that can be used to study the mechanisms of action of other psychedelic compounds. N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide is that it is a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide. One area of interest is studying the long-term effects of N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide on brain function and behavior. Another area of interest is investigating the potential therapeutic uses of N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide, such as in the treatment of depression or anxiety disorders. Additionally, further research is needed to fully understand the mechanisms of action of N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide and how it interacts with other receptors in the brain.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide can be synthesized by the reaction of 2,5-dimethoxybenzaldehyde with nitroethane, followed by reduction with sodium borohydride and subsequent reaction with methyl iodide. The final product is obtained by the reaction of the intermediate compound with 4-nitrobenzoyl chloride.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide has been used in scientific research to study its effects on the central nervous system. It has been found to have a potent psychedelic effect, which makes it useful for studying the mechanisms of action of other psychedelic compounds. N-(2,5-dimethoxyphenyl)-4-methyl-3,5-dinitrobenzamide has also been used in studies on the effects of psychedelics on brain function and behavior.